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Compound of Interest

Compound Name: Vialinin A

Cat. No.: B1662646

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage,
handling, and use of Vialinin A, a potent p-terphenyl antioxidant and deubiquitinating enzyme
(DUB) inhibitor.

Introduction

Vialinin A is a naturally occurring compound isolated from the edible mushroom Thelephora
vialis. It has demonstrated significant anti-inflammatory, antioxidant, and anticancer properties.
Its primary mechanism of action involves the inhibition of deubiquitinating enzymes, particularly
ubiquitin-specific peptidase 4 (USP4), USP5/isopeptidase T (IsoT), and ubiquitin C-terminal
hydrolase L1 (UCH-L1).[1][2] Vialinin A is a potent inhibitor of Tumor Necrosis Factor-alpha
(TNF-0) release, making it a valuable tool for research in inflammation, autoimmune diseases,
and cancer.[3][4][5]

Physicochemical Properties and Storage

Proper storage and handling are critical to maintain the integrity and activity of Vialinin A.

Table 1: Physicochemical Properties of Vialinin A
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Property Value Reference(s)
Molecular Formula C34H260s [1]
Molecular Weight 562.57 g/mol [1]
CAS Number 858134-23-3 [1]
Purity >95% [4]
Appearance Crystalline solid [4]

Table 2: Storage and Stability of Vialinin A

Storage .
Form Stability Reference(s)
Temperature
Powder -20°C >4 years [41[6]
In Solvent (-80°C) -80°C Up to 1 year [61[7]
Up to 1 month
In Solvent (-20°C) -20°C (sealed, away from [3]

moisture)

Handling Recommendations:

» Hygroscopic: Handle in a dry environment.

 Light Sensitivity: Store protected from light.

e Shipping: Typically shipped on wet or blue ice.[4][6]

e Reconstitution: When preparing solutions, sonication or warming may be necessary to aid
dissolution.[2][6] To prevent degradation from repeated freeze-thaw cycles, aliquot stock
solutions into single-use vials.[3] For in vivo experiments, it is recommended to prepare fresh
solutions daily.[3]

Solubility
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Vialinin A is a hydrophobic compound with limited solubility in aqueous solutions.[8]

Table 3: Solubility of Vialinin A in Various Solvents

Solvent Solubility Reference(s)
DMSO > 20 mg/mL (~35.5 mM) [4]

DMF = 20 mg/mL (~35.5 mM) [4]

Ethanol > 10 mg/mL (~17.8 mM) [4]
DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL (~0.44 mM) [4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline =25 mg/ml. (4.44 mM) 13

10% DMSO, 90% Corn Oil > 2.5 mg/mL (4.44 mM) [3]

Biological Activity

Vialinin A exhibits a range of biological activities, primarily stemming from its ability to inhibit

DUBs and modulate inflammatory signaling pathways.

Table 4: Inhibitory Activity of Vialinin A

Target ICs0 Cell Line/System Reference(s)
USP4 1.5uM In vitro enzyme assay  [1][2]
USP5/IsoT 59 uM In vitro enzyme assay  [1][2]

UCH-L1 22.3 uM In vitro enzyme assay  [1][2]

TNF-a release 0.09 nM RBL-2H3 cells [1114]

IL-4 release 2.8 nM RBL-2H3 cells [4]

SENP1 Potent inhibitor In vitro enzyme assay  [2][3]

Vialinin A shows no significant inhibition of UCH-L3, USP2, and USP8.[1] It has also been
shown to promote the activation of the Keap1-Nrf2-ARE signaling pathway.[3]
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Experimental Protocols

The following are detailed protocols for key experiments involving Vialinin A.

In Vitro Anti-inflammatory Assay: Inhibition of TNF-a
Release from RBL-2H3 Cells

This protocol is based on the established activity of Vialinin A in inhibiting TNF-a release from
rat basophilic leukemia (RBL-2H3) cells.[5][9]

Workflow for TNF-a Release Inhibition Assay
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Cell Culture and Sensitization

(Seed RBL-2H3 cells in a 24-well plate)

y

(Sensitize cells with anti-DNP IgE overnight)

Treatment and Stimulation

(Wash cells to remove unbound IgE)

(Pre-treat with various concentrations of Vialinin A)

(Stimulate with DNP-BSA antigen)

Measurement and Analysis

(Collect supernatang

(Measure TNF-a concentration using ELISA)

(Calculate % inhibition)
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Cell Culture and Treatment

[Seed cells (e.g., HelLa or macrophages) on coverslipa

Gre-treat with Vialinin AD
[Stimulate with TNF-a or LPS]

Immunofluorescence Staining

Gix and permeabilize cella

Encubate with anti-NF-kB p65 antiboda VA
lalinin

l

Inhibits
Incubate with fluorescent secondary antibody
i USP4 / USP5

[Counterstain nuclei with DAPD

Imaging and Analysis (
.

Gisualize using fluorescence microscopa

Guantify nuclear translocation of p69
Inflammation

NF-a Production
(Translation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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